Core Physicochemical & Structural Characteristics
Core Physicochemical & Structural Characteristics
An In-Depth Technical Guide to Methyl 4,4-difluoro-3-oxobutanoate for Advanced Research
This guide serves as a comprehensive technical resource for researchers, medicinal chemists, and professionals in drug development on the strategic utilization of Methyl 4,4-difluoro-3-oxobutanoate. It moves beyond basic data to provide actionable insights into its application, grounded in established scientific principles.
Methyl 4,4-difluoro-3-oxobutanoate is a fluorinated organic compound that serves as a critical building block in synthetic chemistry. Its value lies in the strategic placement of the difluoromethyl group adjacent to a keto-ester functionality, a combination that imparts unique electronic properties and reactivity. The strong electron-withdrawing nature of the two fluorine atoms significantly influences the acidity of the α-proton and the electrophilicity of the carbonyl carbons, making it a versatile precursor for a range of molecular scaffolds.
Below is a summary of its key quantitative data, essential for experimental design and stoichiometric calculations.
| Property | Value | Source |
| Molecular Weight | 152.10 g/mol | [1] |
| Molecular Formula | C₅H₆F₂O₃ | [1] |
| CAS Number | 89129-66-8 | [1] |
| Canonical SMILES | O=C(OC)CC(C(F)F)=O | [1] |
| MDL Number | MFCD07700189 | [1] |
The Strategic Role of Fluorine in Drug Design
The incorporation of fluorine into bioactive molecules is a well-established strategy in modern medicinal chemistry to enhance pharmacological profiles.[2] The difluoromethyl group (CF₂H) in Methyl 4,4-difluoro-3-oxobutanoate is particularly noteworthy. It acts as a bioisostere for hydroxyl or thiol groups, capable of forming hydrogen bonds, yet it is significantly more lipophilic and metabolically stable. This modification can lead to improved cell membrane permeability, enhanced binding affinity to target proteins, and increased metabolic stability by blocking sites of oxidative metabolism.[2]
The logical workflow for leveraging such a building block in a drug discovery program is outlined below.
Analytical & Spectroscopic Validation
Ensuring the identity and purity of Methyl 4,4-difluoro-3-oxobutanoate is paramount before its use in synthesis. A multi-pronged analytical approach is required for full characterization.
Recommended Analytical Workflow
A standardized workflow for quality control and characterization should include Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation and Mass Spectrometry (MS) for mass verification.
Expected Spectroscopic Data
-
¹H NMR: The proton NMR spectrum is expected to show three distinct signals: a singlet for the methyl ester protons (-OCH₃), a singlet for the methylene protons (-CH₂-), and a characteristic triplet for the proton of the difluoromethyl group (-CHF₂) due to coupling with the two fluorine atoms.
-
¹⁹F NMR: The fluorine NMR will display a doublet, corresponding to the two equivalent fluorine atoms being split by the adjacent proton.
-
¹³C NMR: The carbon spectrum will show signals for the methyl carbon, the methylene carbon, two distinct carbonyl carbons, and the difluoromethyl carbon, which will appear as a triplet due to C-F coupling.
-
Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak corresponding to the molecular weight of the compound (152.10 g/mol ).[1] Common fragmentation patterns for esters and ketones may also be observed.[3]
Synthetic Applications & Protocols
Methyl 4,4-difluoro-3-oxobutanoate is a versatile intermediate for constructing complex fluorinated molecules, particularly heterocyclic compounds that are prevalent in pharmaceuticals.
Protocol: Synthesis of a Difluoromethyl-Substituted Pyrazole
This protocol describes a general procedure for the synthesis of a pyrazole derivative, a common scaffold in drug discovery, using Methyl 4,4-difluoro-3-oxobutanoate.
Reaction Scheme: The reaction proceeds via a condensation reaction between the β-ketoester and hydrazine (or a substituted hydrazine), followed by cyclization and dehydration to form the pyrazole ring.
Step-by-Step Methodology:
-
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve Methyl 4,4-difluoro-3-oxobutanoate (1.0 equivalent) in a suitable solvent such as ethanol or acetic acid.
-
Reagent Addition: Add hydrazine hydrate or a substituted hydrazine (1.0-1.2 equivalents) to the solution at room temperature. The reaction may be mildly exothermic.
-
Reaction Conditions: Heat the reaction mixture to reflux (typically 60-80 °C) and monitor the progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is generally complete within 2-6 hours.
-
Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.
-
Characterization: Confirm the structure of the final pyrazole product using NMR spectroscopy (¹H, ¹³C, ¹⁹F) and mass spectrometry.
This synthetic route has been foundational in creating novel inhibitors for targets such as the Bromodomain-containing protein 4 (BRD4), which is implicated in cancer.[4] Similar difluorinated building blocks are also crucial in the development of antagonists for dopamine receptors.[5][6]
Safety, Handling, and Storage
Proper handling and storage are critical to maintain the integrity of Methyl 4,4-difluoro-3-oxobutanoate and ensure laboratory safety.
-
Handling: Use the compound in a well-ventilated area or under a chemical fume hood.[7] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.[8][9]
-
Storage: Store the compound in a tightly sealed container in a cool, dry place, away from direct light.[1] It should be kept away from incompatible materials such as strong oxidizing agents and strong bases.[10]
-
Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations.
Conclusion
Methyl 4,4-difluoro-3-oxobutanoate is more than a chemical reagent; it is a strategic tool for molecular design in the pursuit of novel therapeutics. Its defined molecular weight of 152.10 g/mol and unique structural features provide a reliable starting point for complex syntheses. The difluoromethyl group offers a proven method for enhancing the drug-like properties of lead compounds, making this building block an invaluable asset for researchers and scientists in the field of drug development. A thorough understanding of its properties, analytical signatures, and safe handling is essential for its effective and safe utilization in the laboratory.
References
-
PubChem. 4,4-Difluoro-3-methylbut-1-ene | C5H8F2 | CID 14092767. [Link]
-
The Good Scents Company. methyl 4-(methyl thio) butyrate, 53053-3. [Link]
-
Saeedi, S., Vadukoot, A. K., & Hopkins, C. R. (2020). Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds. ChemMedChem, 15(24), 2500-2505. [Link]
-
Saeedi, S., Vadukoot, A. K., & Hopkins, C. R. (2025). Synthesis and biological characterization of 4,4-difluoro-3-(phenoxymethyl)piperidine scaffold as dopamine 4 receptor (D4R) antagonist in vitro tool compounds. ChemRxiv. [Link]
-
Pashko, M. O., & Yagupolskii, Y. L. (2024). Introduction of the Difluoro(methoxy)methyl Group into the Aromatic Ring and the Study of Its Electronic Properties. Journal of Organic and Pharmaceutical Chemistry, 22(4), 10-16. [Link]
-
PubChem. Methyl 4,4-dimethoxy-3-oxobutanoate | C7H12O5 | CID 11008445. [Link]
-
ResearchGate. Straightforward Synthesis of Optically Pure Methyl (S)-2-Phthalimido-4-oxobutanoate and Some of Its Acetal and Thioacetal Derivatives. [Link]
-
MassBank. MSBNK-Fac_Eng_Univ_Tokyo-JP008847. [Link]
-
PubMed. Design, synthesis, and biological evaluation of novel 4,4-difluoro-1-methyl-N, 6-diphenyl-5, 6-dihydro-4H-pyrimido [4, 5-b][5][11][12] triazolo [4, 3-d][5][11] diazepin-8-amine derivatives as potential BRD4 inhibitors. [Link]
-
PubChem. Ethyl 2-(ethoxymethylene)-4,4-difluoro-3-oxobutanoate | C9H12F2O4 | CID 44185486. [Link]
-
MDPI. Determination of Methylphosphonofluoridic Acid in the Environment by Derivatization and LC/MS/MS Analysis. [Link]
-
Agilent. Safety Data Sheet. [Link]
-
PMC. Advancing drug development with “Fit-for-Purpose” modeling informed approaches. [Link]
-
ResearchGate. Determination of Methylphosphonofluoridic Acid in the Environment by Derivatization and LC/MS/MS Analysis. [Link]
-
LJMU Research Online. For Peer Review. [Link]
-
Amazon S3. MSDS. [Link]
Sources
- 1. 89129-66-8|Methyl 4,4-difluoro-3-oxobutanoate|BLD Pharm [bldpharm.com]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. massbank.eu [massbank.eu]
- 4. Design, synthesis, and biological evaluation of novel 4,4-difluoro-1-methyl-N, 6-diphenyl-5, 6-dihydro-4H-pyrimido [4, 5-b] [1, 2, 4] triazolo [4, 3-d] [1, 4] diazepin-8-amine derivatives as potential BRD4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 6. chemrxiv.org [chemrxiv.org]
- 7. fishersci.com [fishersci.com]
- 8. assets.thermofisher.com [assets.thermofisher.com]
- 9. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
- 10. fishersci.com [fishersci.com]
- 11. Methyl 4-chloro-4,4-difluoro-3-oxobutanoate | 117510-94-8 | Benchchem [benchchem.com]
- 12. 4,4-Difluoro-3-methylbut-1-ene | C5H8F2 | CID 14092767 - PubChem [pubchem.ncbi.nlm.nih.gov]
